Cas no 1378842-85-3 (2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid)

• Product Name: 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid
• CAS No: 1378842-85-3
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 5863654
• PubChem ID: 165879816
• Update Time: 2025-10-29

2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid
• 1378842-85-3
• EN300-1850209
• 2-[4-(methoxycarbonyl)-5-methylfuran-2-yl]acetic acid

• Inchi： 1S/C9H10O5/c1-5-7(9(12)13-2)3-6(14-5)4-8(10)11/h3H,4H2,1-2H3,(H,10,11)
• InChI Key： ZTASTYPGHJUZOM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CC(=O)O

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7Ų

Additional information on 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid

Comprehensive Overview of 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid (CAS No. 1378842-85-3)

2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid (CAS No. 1378842-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan-based derivative is characterized by its unique molecular structure, which includes a methoxycarbonyl group and a methylfuran moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to undergo diverse chemical transformations.

The compound's CAS No. 1378842-85-3 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its furan-acetic acid backbone is a focal point for studies exploring sustainable chemistry, as furan derivatives are increasingly valued for their renewable origins. With the growing demand for green chemistry solutions, 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid is being investigated for its potential in biodegradable materials and eco-friendly synthesis routes.

In the pharmaceutical sector, this compound is explored for its structure-activity relationship (SAR) in designing novel therapeutics. Its methylfuran component is analogous to motifs found in natural products, making it a candidate for antimicrobial or anti-inflammatory agents. Recent publications highlight its utility in fragment-based drug design, where its modular structure aids in optimizing pharmacokinetic properties. This aligns with the industry's shift toward precision medicine and targeted therapies.

From an analytical perspective, CAS No. 1378842-85-3 poses interesting challenges and opportunities. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its purity and stability, which are crucial for industrial-scale production. The compound's solubility and thermal properties are also under scrutiny, as these factors influence its formulation in end-use products. Such data is vital for researchers addressing common queries like "How to synthesize methoxycarbonyl furan derivatives" or "What are the applications of furan-2-ylacetic acid in medicine?"

The agrochemical industry has shown interest in 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid due to its potential as a precursor for crop protection agents. Furan-based compounds are known for their pesticidal and herbicidal activities, and this derivative's acetic acid functionality could enhance its bioavailability in plant systems. With the rise of sustainable agriculture, innovations in this space are highly sought after, as reflected in search trends for "green agrochemical intermediates" or "furan derivatives in pest control."

In material science, the compound's methoxycarbonyl group offers versatility in polymer chemistry. Researchers are examining its incorporation into functional polymers for coatings or adhesives, where furan rings contribute to thermal stability. This ties into broader trends like circular economy initiatives, where bio-based monomers are prioritized. Searches for "furan-based polymers" or "CAS 1378842-85-3 applications" underscore the intersection of academic curiosity and industrial demand.

Quality control and regulatory compliance are paramount for CAS No. 1378842-85-3. Manufacturers must adhere to stringent guidelines, such as those outlined by the REACH regulation, to ensure safety and environmental responsibility. Documentation of its safety data sheets (SDS) and handling protocols is essential, addressing frequent user questions like "Is 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid hazardous?" or "What are the storage conditions for this compound?"

Future research directions for 1378842-85-3 may include computational modeling to predict its behavior in complex systems or hybrid material development. As AI-driven drug discovery gains traction, this compound's structural features could be leveraged in machine learning algorithms for virtual screening. Such advancements resonate with trending topics like "AI in chemical R&D" and "digital transformation in chemistry."

In summary, 2-4-(methoxycarbonyl)-5-methylfuran-2-ylacetic acid (CAS No. 1378842-85-3) represents a multifaceted compound with cross-disciplinary relevance. Its applications span pharmaceuticals, agrochemicals, and materials, driven by its adaptable chemistry and alignment with sustainability goals. By addressing both technical specifics and broader industry trends, this overview caters to professionals seeking in-depth knowledge while optimizing for search visibility.